Cas no 53512-58-6 (4-[(3R,3Ar,5aS,6R,9aS,9bS)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,5,5a,8,9,9a,9b-decahydrocyclopenta[a]naphthalen-6-yl]butanoic acid)

• Product Name: 4-[(3R,3Ar,5aS,6R,9aS,9bS)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,5,5a,8,9,9a,9b-decahydrocyclopenta[a]naphthalen-6-yl]butanoic acid
• CAS No: 53512-58-6
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 2669827
• Update Time: 2023-08-06

4-[(3R,3Ar,5aS,6R,9aS,9bS)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,5,5a,8,9,9a,9b-decahydrocyclopenta[a]naphthalen-6-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-4,5-secocholestan-4-oic acid
• 4-[(3R,3Ar,5aS,6R,9aS,9bS)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,5,5a,8,9,9a,9b-d
• 4-[(3R,3Ar,5aS,6R,9aS,9bS)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,5,5a,8,9,9a,9b-decahydrocyclopenta[a]naphthalen-6-yl]butanoic acid

• Inchi： 1S/C27H46O3/c1-18(2)8-6-9-19(3)21-12-13-22-20-11-14-24(28)27(5,16-7-10-25(29)30)23(20)15-17-26(21,22)4/h18-23H,6-17H2,1-5H3,(H,29,30)/t19-,20+,21-,22+,23+,26-,27-/m1/s1
• InChI Key： OWWVTPOEWPWAJU-VHHOZFFRSA-N
• SMILES： O=C1CC[C@@H]2[C@@H]([C@@]1(C)CCCC(=O)O)CC[C@]1(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 626
• Topological Polar Surface Area: 54.4